5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (5Z)-5-[(4-methoxy-3-methylphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O3S/c1-13-11-14(5-10-17(13)25-4)12-18-19(23)22(2)20(26-18)21-15-6-8-16(24-3)9-7-15/h5-12H,1-4H3/b18-12-,21-20?
• InChI Key: LIFKQMDBABEGAS-MORMLQEESA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C=C\2/C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OC
• SMILES: CC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3=CC=C(C=C3)OC)S2)C)OC

Description

5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is a synthetic compound that belongs to the class of thiazolidinones. It has been extensively studied for its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various physiological processes. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. It has also been shown to inhibit the growth of various bacterial and fungal strains. In addition, it has been reported to exhibit antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is its broad-spectrum activity against various bacterial and fungal strains. It also exhibits significant anti-inflammatory and antitumor activities. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One of the potential areas of research is its application as a photosensitizer in photodynamic therapy. Another area of research is its potential as a lead compound for the development of new antibacterial and antifungal agents. Furthermore, the development of novel formulations and delivery systems may enhance its solubility and bioavailability, thus improving its pharmacological properties.

Synthesis Methods

The synthesis of 5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the condensation reaction between 2-amino-3-methyl-1,3-thiazole-4-carboxylic acid, p-anisidine, and 4-methoxybenzaldehyde. The reaction is carried out in the presence of a suitable catalyst and solvent under reflux conditions. The final product is obtained after purification and recrystallization.

Scientific Research Applications

5-(4-Methoxy-3-methylbenzylidene)-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been investigated for its potential applications in various fields of medicinal chemistry. It has been reported to exhibit significant antibacterial, antifungal, antitumor, anti-inflammatory, and antidiabetic activities. It has also been studied for its potential as a photosensitizer in photodynamic therapy.